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Compound of Interest

Methyl 3-
Compound Name:
(dimethoxyphosphinoyl)propionate

Cat. No. B098589

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-
(dimethoxyphosphinoyl)propionate, a versatile organophosphorus compound with
significant applications in organic synthesis and medicinal chemistry. This document details its
chemical properties, synthesis, and key applications, supported by experimental protocols and
data-driven visualizations.

Core Compound Identification
CAS Number: 18733-15-8[1]
Methyl 3-(dimethoxyphosphinoyl)propionate is a phosphonate ester that serves as a crucial

building block in various chemical transformations. Its structure features a methyl ester group
and a dimethoxyphosphinoyl group, which impart unique reactivity to the molecule.
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Identifier Value

IUPAC Name Methyl 3-(dimethoxyphosphoryl)propanoate
CAS Number 18733-15-8

Molecular Formula C6H1305P

Molecular Weight 196.14 g/mol

InChl Key DUCGXDQPWFCMNZ-UHFFFAOYSA-N

Canonical SMILES

COP(=0)(CCC(=0)0C)0C

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 3-

(dimethoxyphosphinoyl)propionate is presented below. These properties are essential for its

handling, storage, and application in various experimental setups.

Property Value

Appearance Colorless liquid

Boiling Point 118-120 °C at 1 mmHg
Density 1.221 g/mL at 25 °C

Refractive Index (n20/D)

1.442

Synthesis and Experimental Protocol

The most common and efficient method for the synthesis of Methyl 3-

(dimethoxyphosphinoyl)propionate is the Michaelis-Arbuzov reaction. This reaction involves

the nucleophilic attack of a trialkyl phosphite on an alkyl halide.

Arbuzov Reaction for Methyl 3-
(dimethoxyphosphinoyl)propionate Synthesis
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This protocol outlines the laboratory-scale synthesis of Methyl 3-
(dimethoxyphosphinoyl)propionate.

Materials:

Trimethyl phosphite

Methyl acrylate

Anhydrous reaction vessel

Magnetic stirrer

Heating mantle with temperature control

Distillation apparatus
Procedure:

e To a stirred solution of trimethyl phosphite (1.0 equivalent) in an anhydrous reaction vessel
under an inert atmosphere (e.g., nitrogen or argon), slowly add methyl acrylate (1.1
equivalents) at room temperature.

o After the initial exothermic reaction subsides, heat the reaction mixture to 100-110 °C and
maintain this temperature for 2-3 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

o Upon completion, allow the reaction mixture to cool to room temperature.

 Purify the crude product by vacuum distillation to obtain Methyl 3-
(dimethoxyphosphinoyl)propionate as a colorless liquid.

Caption: Synthesis workflow for Methyl 3-(dimethoxyphosphinoyl)propionate via the
Arbuzov reaction.

Applications in Organic Synthesis
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Methyl 3-(dimethoxyphosphinoyl)propionate is a valuable reagent in organic synthesis,
primarily utilized in the Horner-Wadsworth-Emmons (HWE) reaction. The HWE reaction is a
widely used method for the stereoselective synthesis of alkenes.

Horner-Wadsworth-Emmons Reaction

In the HWE reaction, the phosphonate carbanion, generated by treating Methyl 3-
(dimethoxyphosphinoyl)propionate with a base, reacts with an aldehyde or ketone to form
an alkene. This reaction is particularly useful for the synthesis of a,3-unsaturated esters.

Reactants

Methyl 3-(dimethoxyphosphinoyl)propionate Base (e.g., NaH) Aldehyde or Ketone

Deprotonation

Intermediates
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o,B-Unsaturated Ester Phosphate Byproduct

Click to download full resolution via product page

Caption: Signaling pathway of the Horner-Wadsworth-Emmons reaction.
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Potential in Drug Development

The phosphonate moiety is a known phosphoserine mimetic, making phosphonate-containing
compounds like Methyl 3-(dimethoxyphosphinoyl)propionate valuable starting materials for
the synthesis of enzyme inhibitors and other biologically active molecules. The ester group can
be hydrolyzed or further modified to introduce different functionalities, allowing for the

generation of diverse compound libraries for drug screening.

While specific signaling pathways directly involving Methyl 3-
(dimethoxyphosphinoyl)propionate are not extensively documented in publicly available
literature, its derivatives are often designed to target pathways involving phosphate recognition,
such as protein tyrosine phosphatases or kinases.

This technical guide serves as a foundational resource for researchers and professionals
working with Methyl 3-(dimethoxyphosphinoyl)propionate. The provided data and protocols
are intended to facilitate its effective use in both research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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